Cas no 852318-16-2 (Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester)
![Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester structure](https://www.kuujia.com/scimg/cas/852318-16-2x500.png)
852318-16-2 structure
Product name:Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester
Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophene-2-carboxylic acid, 3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester
- 3- P -TOLYL-THIOPHENE
- 3-(4-Methylphenyl)thiophene
- Thiophen, 3-(4-methylphenyl)-
- 3-(p-Tolyl)thiophene
- 3-p-Tolyl-thiophene
- 852318-16-2
- BB 0222706
- 16939-05-2
- 3-p-Tolylthiophene
- 4-(3-thienyl)toluene
- SCHEMBL2782336
- AKOS004113755
- Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester
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- Inchi: InChI=1S/C11H10S/c1-9-2-4-10(5-3-9)11-6-7-12-8-11/h2-8H,1H3
- InChI Key: HNCPAJPMBWXHEH-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C=C1)C2=CSC=C2
Computed Properties
- Exact Mass: 174.05032149g/mol
- Monoisotopic Mass: 174.05032149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2Ų
- XLogP3: 3.6
Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester Related Literature
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Lingling Wang,Ming Lu,Mei Yi,Lijun Chen,Jian Shen,Zhong Li,Lei Li,Ye Yang,Jianping Zhang,Yuan Li RSC Adv., 2015,5, 52952-52957
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Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
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Sujin Lee,Juhee Hong Soft Matter, 2016,12, 2325-2333
852318-16-2 (Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester) Related Products
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